Cas no 1339747-03-3 (2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid)

• Product Name: 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid
• CAS No: 1339747-03-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD20386465
• CID: 5607697
• PubChem ID: 64670409
• Update Time: 2025-07-23

2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 1-[[(phenylmethoxy)carbonyl]amino]-
• 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid

• MDL： MFCD20386465
• Inchi： 1S/C15H19NO4/c17-13(18)10-15(8-4-5-9-15)16-14(19)20-11-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,16,19)(H,17,18)
• InChI Key： SFAYTIUFWRWUNU-UHFFFAOYSA-N
• SMILES： C1(NC(OCC2=CC=CC=C2)=O)(CC(O)=O)CCCC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 483.2±24.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid

Introduction to 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid (CAS No. 1339747-03-3) and Its Applications in Modern Chemical Biology

2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid, identified by the CAS number 1339747-03-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopentyl ring and an amide-functionalized side chain. The presence of these structural motifs makes it a versatile intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic strategies.

The benzyloxy)carbonylamino moiety in the molecule is a critical feature, as it serves as a protecting group for amino acids during peptide synthesis. This functionality is widely employed in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions and ensure high yield and purity of the final product. The cyclopentyl ring, on the other hand, contributes to the compound's steric properties, influencing its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid structure has been explored as a scaffold for designing molecules that can modulate enzyme activity or bind to specific protein receptors. Its unique combination of functional groups allows for fine-tuning of its pharmacological properties, making it an attractive candidate for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a crucial role in various physiological processes, and their dysregulation is often associated with pathological conditions. By designing molecules that can selectively inhibit specific proteases, researchers aim to develop treatments for diseases such as Alzheimer's disease, cancer, and HIV/AIDS. The benzyloxy)carbonylamino group provides stability to the molecule during hydrolysis, which is essential for its function as an inhibitor.

The cyclopentyl moiety also contributes to the compound's binding affinity by introducing steric hindrance that can optimize interactions with target proteins. This feature has been exploited in computational drug design algorithms to predict binding modes and optimize lead compounds. The integration of experimental data with computational methods has led to the identification of novel derivatives of 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid with enhanced pharmacological properties.

In addition to its role in drug development, this compound has been investigated for its potential in materials science applications. The rigid cyclopentyl ring and flexible amide bond make it a suitable candidate for polymerization reactions, leading to the synthesis of novel polymers with tailored mechanical and chemical properties. These materials could find applications in biomedicine, such as drug delivery systems or tissue engineering scaffolds.

The synthesis of 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and protecting group strategies are commonly employed to achieve high-quality intermediates.

The compound's solubility profile is another important consideration in its application range. While the presence of polar functional groups enhances water solubility, modifications can be made to improve bioavailability if necessary. Researchers have explored various derivatization strategies to balance solubility with metabolic stability, ensuring that the molecule remains effective upon administration.

The growing interest in 2-(1-{(benzyloxy)carbonylamino}cyclopentyl)acetic acid underscores its significance as a building block in chemical biology and pharmaceutical research. As new synthetic techniques and computational tools become available, the potential applications of this compound are expected to expand further. Collaborative efforts between synthetic chemists and biologists will continue to drive innovation in this field.